Thiamine hydrochloride Thiamine hydrochloride Thiamine hydrochloride is a hydrochloride obtained by combining thiamine chloride with one molar equivalent of hydrochloric acid. It has a role as an insect repellent. It is a vitamin B1 and a hydrochloride. It contains a thiamine(2+).
Thiamine Hydrochloride is the hydrochloride salt form of thiamine, a vitamin essential for aerobic metabolism, cell growth, transmission of nerve impulses and acetylcholine synthesis. Upon hydrolysis, thiamine hydrochloride is phosphorylated by thiamine diphosphokinase to form active thiamine pyrophosphate (TPP), also known as cocarboxylase. TPP is a coenzyme for many enzymatic activities involving fatty acid, amino acid and carbohydrate metabolism.
See also: Thiamine (has active moiety); Thiamine ION (has active moiety) ... View More ...
Brand Name: Vulcanchem
CAS No.: 67-03-8
VCID: VC20740190
InChI: InChI=1S/C12H17N4OS.2ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);2*1H/q+1;;/p-1
SMILES:
Molecular Formula: C12H17N4OS.ClH.Cl
C12H18Cl2N4OS
Molecular Weight: 337.3 g/mol

Thiamine hydrochloride

CAS No.: 67-03-8

Cat. No.: VC20740190

Molecular Formula: C12H17N4OS.ClH.Cl
C12H18Cl2N4OS

Molecular Weight: 337.3 g/mol

* For research use only. Not for human or veterinary use.

Thiamine hydrochloride - 67-03-8

Specification

Description Thiamine hydrochloride is a hydrochloride obtained by combining thiamine chloride with one molar equivalent of hydrochloric acid. It has a role as an insect repellent. It is a vitamin B1 and a hydrochloride. It contains a thiamine(2+).
Thiamine Hydrochloride is the hydrochloride salt form of thiamine, a vitamin essential for aerobic metabolism, cell growth, transmission of nerve impulses and acetylcholine synthesis. Upon hydrolysis, thiamine hydrochloride is phosphorylated by thiamine diphosphokinase to form active thiamine pyrophosphate (TPP), also known as cocarboxylase. TPP is a coenzyme for many enzymatic activities involving fatty acid, amino acid and carbohydrate metabolism.
See also: Thiamine (has active moiety); Thiamine ION (has active moiety) ... View More ...
CAS No. 67-03-8
Molecular Formula C12H17N4OS.ClH.Cl
C12H18Cl2N4OS
Molecular Weight 337.3 g/mol
IUPAC Name 2-[3-[(4-amino-2-methylpyrimidin-5-yl)methyl]-4-methyl-1,3-thiazol-3-ium-5-yl]ethanol;chloride;hydrochloride
Standard InChI InChI=1S/C12H17N4OS.2ClH/c1-8-11(3-4-17)18-7-16(8)6-10-5-14-9(2)15-12(10)13;;/h5,7,17H,3-4,6H2,1-2H3,(H2,13,14,15);2*1H/q+1;;/p-1
Standard InChI Key DPJRMOMPQZCRJU-UHFFFAOYSA-M
Impurities Heavy metals: not more than 10 mg/kg; water: not more than 5%.
Canonical SMILES CC1=C(SC=[N+]1CC2=CN=C(N=C2N)C)CCO.Cl.[Cl-]
Colorform Crystals from water
Melting Point 164 °C
MP: 248 °C, DECOMP /HYDROCHLORIDE/

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